Cas no 944509-68-6 (2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol)

• Product Name: 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol
• CAS No: 944509-68-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5733667
• Update Time: 2025-11-02

2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-(2,5-dimethylphenyl)-
• 2-[4-(2,5-dimethylphenyl)piperazin-1-yl]ethan-1-ol
• 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol

• Inchi： 1S/C14H22N2O/c1-12-3-4-13(2)14(11-12)16-7-5-15(6-8-16)9-10-17/h3-4,11,17H,5-10H2,1-2H3
• InChI Key： JXSLHBNHIQIENV-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=CC(C)=CC=C2C)CC1

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 394.0±42.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol

Comprehensive Overview of 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol (CAS No. 944509-68-6)

The compound 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol (CAS No. 944509-68-6) is a significant chemical entity in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its piperazine core and dimethylphenyl substitution, has garnered attention due to its potential applications in drug development and biochemical studies. Researchers and industry professionals are increasingly interested in its unique structural features and pharmacological properties.

One of the key aspects of 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol is its role as a ligand for various receptors in the central nervous system. The piperazine moiety is a common pharmacophore found in many bioactive compounds, contributing to its versatility in binding to different protein targets. This makes it a valuable candidate for studying neurotransmitter modulation and receptor interactions, topics that are currently trending in neuroscience and drug discovery communities.

In recent years, the demand for 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol has risen due to its potential applications in the development of novel therapeutic agents. With the growing focus on mental health and neurological disorders, researchers are exploring compounds like this to address conditions such as anxiety, depression, and cognitive impairments. The dimethylphenyl group in the structure is particularly noteworthy, as it enhances the molecule's lipophilicity and bioavailability, critical factors in drug design.

The synthesis of 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol involves multi-step organic reactions, often starting from commercially available piperazine derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring the compound's suitability for further research and development, a topic frequently searched by chemists and lab technicians.

From a commercial perspective, 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol is available through specialized chemical suppliers catering to pharmaceutical and academic institutions. Its CAS No. 944509-68-6 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's market is expected to grow, driven by increasing investments in CNS drug discovery and precision medicine, two areas currently dominating scientific discussions.

Environmental and safety considerations are also paramount when handling 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. This aligns with the broader industry trend toward green chemistry and sustainable practices, which are highly searched topics among professionals aiming to minimize environmental impact.

In conclusion, 2-4-(2,5-dimethylphenyl)piperazin-1-ylethan-1-ol (CAS No. 944509-68-6) represents a promising compound with diverse applications in medicinal chemistry and neuroscience. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the context of neuropharmacology and drug development. As scientific advancements continue, this molecule is likely to play an increasingly important role in addressing some of the most pressing health challenges of our time.